Cas no 1781320-76-0 (2-(5-chlorofuran-2-yl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(5-chlorofuran-2-yl)-2,2-difluoroethan-1-ol
• CAS No: 1781320-76-0
• MF: C₆H₅ClF₂O₂
• MW: 182.552508115768
• CID: 5881025
• PubChem ID: 105425179
• Update Time: 2025-10-30

2-(5-chlorofuran-2-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorofuran-2-yl)-2,2-difluoroethan-1-ol
• EN300-1940549
• 1781320-76-0

• Inchi： 1S/C6H5ClF2O2/c7-5-2-1-4(11-5)6(8,9)3-10/h1-2,10H,3H2
• InChI Key： SMVQJXKFEMDWCB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CO)(F)F)O1

Computed Properties

• Exact Mass: 181.9946134g/mol
• Monoisotopic Mass: 181.9946134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 2-(5-chlorofuran-2-yl)-2,2-difluoroethan-1-ol

Professional Introduction to Compound with CAS No. 1781320-76-0 and Product Name: 2-(5-chlorofuran-2-yl)-2,2-difluoroethan-1-ol

The compound with the CAS number 1781320-76-0 and the product name 2-(5-chlorofuran-2-yl)-2,2-difluoroethan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both chloro and difluoro substituents in its molecular framework imparts distinct electronic and steric properties, making it a versatile candidate for further exploration.

Recent studies have highlighted the importance of fluorinated compounds in the design of novel therapeutic agents. The incorporation of fluorine atoms into molecular structures often enhances metabolic stability, bioavailability, and binding affinity to biological targets. In the case of 2-(5-chlorofuran-2-yl)-2,2-difluoroethan-1-ol, the combination of a furan ring with chloro and difluoro groups creates a complex interplay of electronic effects that can influence its reactivity and interactions with biological systems. This makes it an intriguing subject for investigation in both academic and industrial research settings.

One of the most compelling aspects of this compound is its potential role as a building block in the synthesis of more complex molecules. The 5-chlorofuran-2-yl moiety, in particular, is known to be a valuable scaffold for constructing heterocyclic compounds, which are prevalent in many pharmaceuticals. The dual presence of chloro and difluoro substituents further enhances its utility, as these groups can participate in various chemical transformations, including nucleophilic substitution reactions, cross-coupling reactions, and metal-catalyzed couplings.

Current research in medicinal chemistry increasingly focuses on developing innovative methods for synthesizing fluorinated compounds due to their favorable pharmacokinetic properties. The compound in question has been studied for its potential applications in the synthesis of antiviral and anticancer agents. For instance, the electron-withdrawing nature of the difluoro group can modulate the reactivity of adjacent functional groups, allowing for precise control over molecular architecture. This level of control is crucial for designing molecules that exhibit high selectivity and efficacy.

The structural features of 2-(5-chlorofuran-2-yl)-2,2-difluoroethan-1-ol also make it a promising candidate for exploring new synthetic pathways. Researchers have utilized this compound as a precursor in the development of novel fluorinated ethers and esters, which are known to exhibit interesting biological activities. The chloro group on the furan ring can be selectively modified using palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups at specific positions within the molecule. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

In addition to its synthetic utility, this compound has been investigated for its potential role in developing new materials with unique properties. Fluorinated compounds are often employed in the creation of advanced polymers and coatings due to their thermal stability and chemical resistance. The presence of both chloro and difluoro substituents in 2-(5-chlorofuran-2-yl)-2,2-difluoroethan-1-ol could contribute to enhanced material performance when incorporated into larger molecular frameworks.

The ongoing research into this compound also underscores the importance of computational methods in modern drug discovery. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets such as enzymes and receptors. These simulations have provided valuable insights into its potential pharmacological activity and have guided experimental efforts toward optimizing its properties.

As our understanding of fluorinated chemistry continues to evolve, compounds like 1781320-76-0 / 2-(5-chlorofuran-2-yl)-2,2-difluoroethan-1-ol will undoubtedly play a pivotal role in shaping the future of pharmaceutical innovation. Their unique structural features offer a rich foundation for developing novel therapeutics with improved efficacy and reduced side effects. By leveraging cutting-edge synthetic methodologies and computational tools, researchers are poised to unlock the full potential of these advanced chemical entities.

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